Cas no 2171659-84-8 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobutanoic acid
• CAS No: 2171659-84-8
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6011976
• PubChem ID: 165536030
• Update Time: 2025-06-11

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobutanoic acid
• EN300-1513838
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpentanamido]butanoic acid
• 2171659-84-8

• Inchi： 1S/C25H30N2O5/c1-3-9-22(24(30)27(2)15-8-14-23(28)29)26-25(31)32-16-21-19-12-6-4-10-17(19)18-11-5-7-13-20(18)21/h4-7,10-13,21-22H,3,8-9,14-16H2,1-2H3,(H,26,31)(H,28,29)
• InChI Key： UVNWLRMFWZCIQK-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)CCCC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobutanoic acid

Comprehensive Overview of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobutanoic acid (CAS No. 2171659-84-8)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobutanoic acid (CAS No. 2171659-84-8) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring an Fmoc (9-fluorenylmethoxycarbonyl) protecting group and a methylpentanamido side chain, makes it a valuable building block for constructing complex peptides with enhanced stability and bioavailability. Researchers and pharmaceutical developers frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS), a technique dominating modern peptide drug development.

In recent years, the demand for Fmoc-protected amino acids like 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobutanoic acid has surged, driven by advancements in targeted drug delivery and bioconjugation technologies. This compound’s compatibility with automated peptide synthesizers and its ability to facilitate high-yield coupling reactions align with the growing trend toward precision medicine. Online searches often focus on its solubility in organic solvents, storage conditions, and compatibility with resin-based synthesis, reflecting its practical applications in labs.

The Fmoc group in this compound is particularly noteworthy for its UV-detectable properties, enabling real-time monitoring during synthesis—a feature highly sought after in high-throughput screening (HTS) workflows. Additionally, its N-methylated backbone enhances resistance to enzymatic degradation, a critical factor in designing therapeutic peptides with prolonged half-lives. Discussions in scientific forums frequently highlight its use in developing GPCR-targeted peptides and anticancer peptide analogs, tying it to cutting-edge oncology and metabolic disorder research.

From a synthetic chemistry perspective, CAS No. 2171659-84-8 exemplifies the intersection of organic chemistry and biotechnology. Its carboxylic acid terminus allows for further functionalization, making it adaptable to linker chemistry in antibody-drug conjugates (ADCs). This versatility addresses common search queries about custom peptide modifications and site-specific conjugation, topics trending in biopharmaceutical innovation. Proper handling protocols, such as inert atmosphere storage to prevent deprotection, are also frequently discussed, underscoring its sensitivity and the need for expertise in handling.

In summary, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobutanoic acid represents a critical tool for researchers exploring peptide-based therapeutics. Its structural features and functional groups cater to evolving needs in drug discovery, while its CAS No. 2171659-84-8 serves as a key identifier for procurement and regulatory compliance. As the field advances, this compound’s role in enabling next-generation peptide drugs is poised to expand, aligning with global shifts toward personalized medicine.